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Compound of Interest

Compound Name: AG-494

Cat. No.: B1664428

AG-494, also known as Tyrphostin AG-494, is a potent inhibitor of the epidermal growth factor
receptor (EGFR) kinase.[1][2][3] Due to its chemical nature and biological activity, proper
handling and disposal are paramount to ensure the safety of laboratory personnel and the
environment. This guide provides essential, immediate safety and logistical information for
researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

AG-494 is harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[4]
Therefore, stringent adherence to safety protocols is mandatory.

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Must be equipped with side-
Eye Protection Safety Goggles shields to provide

comprehensive protection.[4]

Chemically resistant gloves are

Hand Protection Protective Gloves )
required.
A lab coat or other protective
Body Protection Impervious Clothing clothing should be worn to
prevent skin contact.[4]
Use a suitable respirator,
) ) especially when handling the
Respiratory Respirator

powder form to avoid

inhalation.[4]

Operational Plan: Safe Handling and Storage

Proper operational procedures are critical to minimize exposure and maintain the integrity of
the compound.

Handling:

 Avoid inhalation of dust and contact with eyes and skin.[4]

o Work in a well-ventilated area, preferably within a chemical fume hood.[4]
» Ensure a safety shower and eye wash station are readily accessible.[4]
Storage:

» Store in a tightly sealed container in a cool, well-ventilated area.[4]

» Keep away from direct sunlight and sources of ignition.[4]

o Recommended storage temperatures are -20°C for the powdered form and -80°C when in
solvent.[4]
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e AG-494 is stable under recommended storage conditions.[4]
Incompatible Materials:

» Strong acids and alkalis.[4]

 Strong oxidizing and reducing agents.[4]

Disposal Plan

Proper disposal of AG-494 and its containers is crucial to prevent environmental
contamination.

o Chemical Waste: Dispose of AG-494 as chemical waste in accordance with all applicable
federal, state, and local regulations. Do not allow the product to enter drains, water courses,
or the soil.[4]

o Container Disposal: Empty containers should be managed as chemical waste. If commercial
chemical containers are reused for waste collection, the original label must be completely
removed or obliterated, and a new waste label must be affixed.[5]

Experimental Protocols and Data

AG-494 is an inhibitor of the epidermal growth factor receptor (EGFR) kinase with an IC50
value of 1 pM in HT-22 cells.[1][2][3] It also blocks Cdk2 activation.[6]

Solubility Data:

Solvent Solubility

DMSO 50 mg/mL (178.39 mM)[2]
Ethanol 4 mg/mL (14.27 mM)[2]
Water Insoluble[2]

DMF 30 mg/mL[1]

DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL[1]
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Chemical and Physical Properties:

Property Value

Molecular Formula C16H12N203([1]
Molecular Weight 280.28 g/mol [2]
CAS Number 133550-35-3[1][2][3]

Signaling Pathway Diagram

The following diagram illustrates the inhibitory action of AG-494 on the EGFR signaling
pathway.
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Caption: AG-494 inhibits the EGFR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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AG-494]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664428#personal-protective-equipment-for-
handling-ag-494]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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